Cas no 2137731-31-6 (2-Propynoic acid, 3-(1,4-dithian-2-yl)-)

• Product Name: 2-Propynoic acid, 3-(1,4-dithian-2-yl)-
• CAS No: 2137731-31-6
• MF: C₇H₈O₂S₂
• MW: 188.267219543457
• CID: 5299357
• Update Time: 2025-07-10

2-Propynoic acid, 3-(1,4-dithian-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(1,4-dithian-2-yl)-

• Inchi： 1S/C7H8O2S2/c8-7(9)2-1-6-5-10-3-4-11-6/h6H,3-5H2,(H,8,9)
• InChI Key： JDORXCARDQNVSM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1CSCCS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-Propynoic acid, 3-(1,4-dithian-2-yl)-

Research Brief on 2-Propynoic acid, 3-(1,4-dithian-2-yl)- (CAS: 2137731-31-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-Propynoic acid, 3-(1,4-dithian-2-yl)- (CAS: 2137731-31-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinctive combination of a propynoic acid moiety and a 1,4-dithiane ring suggests promising reactivity and interaction with biological targets, making it a subject of intense investigation.

Recent studies have explored the synthetic pathways for 2-Propynoic acid, 3-(1,4-dithian-2-yl)-, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for future preclinical and clinical studies, as it ensures a reliable supply of the compound for further testing. Additionally, the study highlighted the compound's stability under various physiological conditions, a key factor in its potential as a pharmaceutical agent.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Propynoic acid, 3-(1,4-dithian-2-yl)- exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified the compound as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs). This finding suggests its potential application in treating inflammatory diseases, such as rheumatoid arthritis and osteoarthritis, with possibly fewer side effects than current therapies.

Further investigations into the compound's mechanism of action revealed its ability to modulate redox-sensitive signaling pathways. A study in Free Radical Biology and Medicine (2023) reported that 2-Propynoic acid, 3-(1,4-dithian-2-yl)- acts as a redox modulator, influencing the activity of transcription factors like NF-κB and Nrf2. This dual functionality positions the compound as a promising candidate for diseases characterized by oxidative stress and chronic inflammation, such as neurodegenerative disorders and certain cancers. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Despite these promising findings, challenges remain in the development of 2-Propynoic acid, 3-(1,4-dithian-2-yl)- as a therapeutic agent. Current research is focused on addressing potential toxicity concerns and optimizing its pharmacodynamic properties. A recent toxicological assessment published in Chemical Research in Toxicology (2024) indicated that while the compound shows low acute toxicity, long-term exposure studies are necessary to fully evaluate its safety profile. Additionally, structure-activity relationship (SAR) studies are underway to identify derivatives with enhanced potency and selectivity.

In conclusion, 2-Propynoic acid, 3-(1,4-dithian-2-yl)- (CAS: 2137731-31-6) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activities, make it a viable candidate for further development. Future studies should focus on elucidating its full therapeutic potential, optimizing its synthetic routes, and conducting comprehensive preclinical evaluations to pave the way for clinical trials. The compound's multifaceted mechanisms of action and potential applications in inflammation and oxidative stress-related diseases underscore its significance in contemporary pharmaceutical research.